Cas no 946320-17-8 (methyl 1-3-(4-fluorophenoxy)propanesulfonylpiperidine-4-carboxylate)

• Product Name: methyl 1-3-(4-fluorophenoxy)propanesulfonylpiperidine-4-carboxylate
• CAS No: 946320-17-8
• MF: C₁₆H₂₂FNO₅S
• MW: 359.412987232208
• CID: 5947840
• PubChem ID: 16884313
• Update Time: 2025-06-08

methyl 1-3-(4-fluorophenoxy)propanesulfonylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-3-(4-fluorophenoxy)propanesulfonylpiperidine-4-carboxylate
• AXZRIKUWHINODG-UHFFFAOYSA-N
• F5012-0210
• methyl 1-[3-(4-fluorophenoxy)propylsulfonyl]piperidine-4-carboxylate
• AKOS024488724
• methyl 1-[3-(4-fluorophenoxy)propanesulfonyl]piperidine-4-carboxylate
• methyl 1-((3-(4-fluorophenoxy)propyl)sulfonyl)piperidine-4-carboxylate
• 946320-17-8

• Inchi： 1S/C16H22FNO5S/c1-22-16(19)13-7-9-18(10-8-13)24(20,21)12-2-11-23-15-5-3-14(17)4-6-15/h3-6,13H,2,7-12H2,1H3
• InChI Key： AXZRIKUWHINODG-UHFFFAOYSA-N
• SMILES： N1(S(CCCOC2=CC=C(F)C=C2)(=O)=O)CCC(C(OC)=O)CC1

Computed Properties

• Exact Mass: 359.12027214g/mol
• Monoisotopic Mass: 359.12027214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.3Ų

Additional information on methyl 1-3-(4-fluorophenoxy)propanesulfonylpiperidine-4-carboxylate

Introduction to Methyl 1-3-(4-fluorophenoxy)propanesulfonylpiperidine-4-carboxylate (CAS No. 946320-17-8)

Methyl 1-3-(4-fluorophenoxy)propanesulfonylpiperidine-4-carboxylate, identified by its CAS number 946320-17-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The structural framework of Methyl 1-3-(4-fluorophenoxy)propanesulfonylpiperidine-4-carboxylate incorporates several key functional groups that contribute to its unique chemical and pharmacological properties. The presence of a p-fluorophenoxy moiety and a sulfonyl group attached to a piperidine ring suggests potential interactions with biological targets, which are critical for the development of therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The 4-fluorophenoxy group in this compound is particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic profiles of molecules. This has led to extensive research into fluorinated derivatives as potential drug candidates.

The sulfonyl group in Methyl 1-3-(4-fluorophenoxy)propanesulfonylpiperidine-4-carboxylate also plays a crucial role in its biological activity. Sulfonyl compounds are well-known for their efficacy in various therapeutic areas, including diabetes management and anti-inflammatory treatments. The combination of these functional groups within the piperidine core creates a molecule with the potential to interact with multiple biological pathways, making it an attractive scaffold for drug design.

Recent studies have highlighted the importance of optimizing the structure-activity relationships (SAR) of such compounds to enhance their therapeutic potential. The carboxylate group at the 4-position of the piperidine ring in Methyl 1-3-(4-fluorophenoxy)propanesulfonylpiperidine-4-carboxylate provides a site for further modifications, allowing researchers to fine-tune its biological properties. This flexibility has enabled the development of novel analogs with improved efficacy and reduced side effects.

The synthesis of Methyl 1-3-(4-fluorophenoxy)propanesulfonylpiperidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluations. The use of fluorinated intermediates has been particularly challenging but crucial for achieving the desired molecular structure.

In the context of drug discovery, Methyl 1-3-(4-fluorophenoxy)propanesulfonylpiperidine-4-carboxylate has been investigated for its potential applications in treating various diseases. Preliminary in vitro studies have demonstrated its ability to modulate key enzymes and receptors involved in metabolic disorders. Additionally, its structural features suggest possible applications in oncology, where fluorinated compounds have shown promise as chemotherapeutic agents.

The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance oral bioavailability and metabolic stability. By incorporating the p-fluorophenoxy and sulfonyl groups into this scaffold, researchers aim to create molecules that can effectively target specific disease pathways while maintaining favorable pharmacokinetic properties.

The carboxylate group at the 4-position of the piperidine ring provides an additional site for chemical modification, enabling the synthesis of a diverse library of derivatives. These derivatives can be screened for their biological activity, allowing researchers to identify lead compounds with high potency and selectivity. This approach has been successfully applied in other areas of drug discovery, where structural optimization plays a critical role in developing effective therapeutics.

The growing body of evidence supporting the use of fluorinated compounds in drug development underscores the importance of Methyl 1-3-(4-fluorophenoxy)propanesulfonylpiperidine-4-carboxylate as a valuable research tool. Its unique structural features make it a promising candidate for further exploration in both academic and industrial settings. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the discovery and development of novel therapeutic agents.